5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (5Z)-5-benzylidene-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S/c1-3-13-22-19(23)18(14-15-7-5-4-6-8-15)25-20(22)21-16-9-11-17(24-2)12-10-16/h4-12,14H,3,13H2,1-2H3/b18-14-,21-20?
• InChI Key: BRTSKWLBWPWUAT-DOZOSFQVSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC=CC=C2)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=CC=CC=C2)SC1=NC3=CC=C(C=C3)OC

Description

5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as thiazolidine-2,4-dione derivative, is a synthetic compound that has gained attention due to its potential applications in various fields of scientific research. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that promote inflammation. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also increases the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is its ability to inhibit COX-2 and NF-κB, which are important targets for drug development. It also exhibits low toxicity and high stability, making it a suitable candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. Some of these include:
1. Further studies on the mechanism of action of this compound and its potential targets for drug development.
2. Development of novel synthetic methods for the production of this compound with improved yields and purity.
3. Investigation of the pharmacokinetics and bioavailability of this compound in vivo.
4. Evaluation of the efficacy and safety of this compound in preclinical and clinical trials for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
5. Development of new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been achieved using different methods. One of the most common methods involves the reaction of 4-methoxybenzaldehyde and 3-propylthiosemicarbazide in the presence of acetic acid and glacial acetic acid. The reaction mixture is then heated under reflux for several hours, followed by the addition of benzaldehyde and sodium hydroxide. The resulting product is then purified using recrystallization or column chromatography.

Scientific Research Applications

5-Benzylidene-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties.